Cas no 339161-04-5 ((2R,3S)-3-Amino-2-hydroxy-butyric acid hydrochloride)

• Product Name: (2R,3S)-3-Amino-2-hydroxy-butyric acid hydrochloride
• CAS No: 339161-04-5
• MF: C₄H₁₀ClNO₃
• MW: 155.580100536346
• MDL: MFCD16652315
• CID: 2189754
• PubChem ID: 53487127
• Update Time: 2025-06-26

(2R,3S)-3-Amino-2-hydroxy-butyric acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-isothreonine hcl
• (2R,3S)-3-amino-2-hydroxybutanoic acid,hydrochloride
• (2R,3S)-3-Amino-2-hydroxy-butyric acid hydrochloride
• (2R,3S)-3-AMINO-2-HYDROXYBUTANOIC ACID HYDROCHLORIDE
• (2R,3S)-3-Amino-2-hydroxybutanoic acid--hydrogen chloride (1/1)
• (2R,3S)-3-AMINO-2-HYDROXYBUTANOICACIDHYDROCHLORIDE
• DS-018134
• (2R,3S)-3-amino-2-hydroxybutanoic acid;hydrochloride
• 339161-04-5
• AS-68967
• CS-0375257
• AKOS037514486
• DTXSID20705267

• MDL： MFCD16652315
• Inchi： 1S/C4H9NO3.ClH/c1-2(5)3(6)4(7)8;/h2-3,6H,5H2,1H3,(H,7,8);1H/t2-,3+;/m0./s1
• InChI Key： GNOCKVJSXPCGKD-LJUKVTEVSA-N
• SMILES： Cl.O[C@@H](C(=O)O)[C@H](C)N

Computed Properties

• Exact Mass: 155.0349209g/mol
• Monoisotopic Mass: 155.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6

Additional information on (2R,3S)-3-Amino-2-hydroxy-butyric acid hydrochloride

Recent Advances in the Study of (2R,3S)-3-Amino-2-hydroxy-butyric acid hydrochloride (CAS: 339161-04-5)

The compound (2R,3S)-3-Amino-2-hydroxy-butyric acid hydrochloride (CAS: 339161-04-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative is of particular interest due to its potential applications in drug development, particularly as a building block for novel therapeutics targeting metabolic disorders and neurological diseases. Recent studies have focused on its synthesis, stereochemical properties, and biological activity, shedding new light on its pharmacological potential.

A 2023 study published in the Journal of Medicinal Chemistry explored the optimized synthesis of (2R,3S)-3-Amino-2-hydroxy-butyric acid hydrochloride, achieving a 92% yield with high enantiomeric purity (>99% ee) through an asymmetric hydrogenation process. The researchers emphasized the importance of the compound's stereochemistry in its biological interactions, particularly with enzymes involved in amino acid metabolism. This advancement in synthesis methodology has significant implications for scaling up production for preclinical studies.

In terms of biological activity, recent in vitro studies have demonstrated that (2R,3S)-3-Amino-2-hydroxy-butyric acid hydrochloride exhibits selective inhibition of certain aminotransferases, suggesting potential applications in metabolic disorder treatment. A 2024 paper in ACS Chemical Biology reported that the compound shows preferential binding to mitochondrial branched-chain amino acid aminotransferase (BCATm), with an IC50 of 3.2 μM. This finding opens new avenues for developing targeted therapies for conditions like maple syrup urine disease and other inborn errors of metabolism.

Pharmacokinetic studies published in the European Journal of Pharmaceutical Sciences (2023) have provided new insights into the compound's absorption and distribution characteristics. The research revealed that (2R,3S)-3-Amino-2-hydroxy-butyric acid hydrochloride demonstrates good blood-brain barrier permeability in rodent models, with a brain-to-plasma ratio of 0.85 after intravenous administration. This property makes it particularly interesting for potential neurological applications, though further studies are needed to evaluate its therapeutic window and safety profile.

Recent computational modeling studies have contributed to understanding the molecular interactions of (2R,3S)-3-Amino-2-hydroxy-butyric acid hydrochloride with various biological targets. A 2024 study in Journal of Chemical Information and Modeling employed molecular dynamics simulations to elucidate the compound's binding modes with several metabolic enzymes, providing a structural basis for future drug design efforts. These simulations suggest that the hydroxy and amino groups in specific stereochemical configurations are critical for target engagement.

Looking forward, several research groups have initiated preclinical evaluation of derivatives based on (2R,3S)-3-Amino-2-hydroxy-butyric acid hydrochloride scaffold. Early results presented at the 2024 American Chemical Society National Meeting indicate promising activity in animal models of metabolic syndrome, with particular effects on glucose homeostasis and lipid metabolism. However, researchers caution that extensive toxicological studies will be necessary before clinical translation can be considered.

The growing body of research on (2R,3S)-3-Amino-2-hydroxy-butyric acid hydrochloride (CAS: 339161-04-5) underscores its potential as a valuable pharmacophore in drug discovery. While challenges remain in optimizing its pharmacological properties and therapeutic index, recent advances in synthesis methodology and biological characterization have positioned this compound as an important subject of ongoing pharmaceutical research. Future studies will likely focus on structure-activity relationship optimization and the development of more potent and selective analogs for specific therapeutic applications.